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molecular formula C12H17NO B178348 3-(4-Methoxyphenyl)piperidine CAS No. 19725-26-9

3-(4-Methoxyphenyl)piperidine

Cat. No. B178348
CAS RN: 19725-26-9
M. Wt: 191.27 g/mol
InChI Key: XOFIBRNSGSEFHC-UHFFFAOYSA-N
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Patent
US09221796B2

Procedure details

To a solution of 1-benzyl-5-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridine (1.5 g, 5.4 mmol) in 50 mL of methanol was added 10% Pd/C (1.14 g). Hydrogen gas was introduced via balloon and the reaction mixture was stirred overnight at rt. The reaction mixture was then filtered through Celite, and the filter pad was washed with additional methanol (100 mL). The filtrates were combined, and the methanol was evaporated under reduced pressure to give 3-(4-methoxyphenyl)piperidine (950 mg, 3.73 mmol, 69.4% yield). LCMS (Method 107): (ES-API), m/z 192.2 (M+H) RT=1.497 min; 1H NMR (300 MHz, DMSO-d6) δ 7.13 (dt, J=8.5, 2.0 Hz, 2H), 6.84 (dt, J=8.5, 2.2 Hz, 2H), 3.72 (s, 3H), 3.17 (s, 2H), 2.93 (d, J=10.6 Hz, 2H), 2.49-2.39 (m, 1H), 1.81 (d, J=1.9 Hz, 1H), 1.74-1.57 (m, 1H), 1.57-1.40 (m, 2H).
Name
1-benzyl-5-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridine
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Pd/C
Quantity
1.14 g
Type
catalyst
Reaction Step One
[H][H]
Name
Hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
3-(4-methoxyphenyl)piperidine
Yield
69.4%

Identifiers

REACTION_CXSMILES
C([N:8]1[CH2:13][C:12]([C:14]2[CH:19]=[CH:18][C:17]([O:20][CH3:21])=[CH:16][CH:15]=2)=[CH:11][CH2:10][CH2:9]1)C1C=CC=CC=1.[H][H]>CO.[Pd]>[CH3:21][O:20][C:17]1[CH:16]=[CH:15][C:14]([CH:12]2[CH2:11][CH2:10][CH2:9][NH:8][CH2:13]2)=[CH:19][CH:18]=1

Inputs

Step One
Name
1-benzyl-5-(4-methoxyphenyl)-1,2,3,6-tetrahydropyridine
Quantity
1.5 g
Type
reactant
Smiles
C(C1=CC=CC=C1)N1CCC=C(C1)C1=CC=C(C=C1)OC
Name
methanol
Quantity
50 mL
Type
solvent
Smiles
CO
Name
Pd/C
Quantity
1.14 g
Type
catalyst
Smiles
[Pd]
Step Two
[H][H]
Name
Hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction mixture was stirred overnight at rt
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The reaction mixture was then filtered through Celite
WASH
Type
WASH
Details
the filter pad was washed with additional methanol (100 mL)
CUSTOM
Type
CUSTOM
Details
the methanol was evaporated under reduced pressure

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
3-(4-methoxyphenyl)piperidine
Type
product
Smiles
COC1=CC=C(C=C1)C1CNCCC1
Measurements
Type Value Analysis
AMOUNT: AMOUNT 3.73 mmol
AMOUNT: MASS 950 mg
YIELD: PERCENTYIELD 69.4%
YIELD: CALCULATEDPERCENTYIELD 69.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.